Cas no 40848-48-4 (3-Phenyl-pyrido(3,4-e)(1,2,4)triazine)

40848-48-4 structure
Product name:3-Phenyl-pyrido(3,4-e)(1,2,4)triazine
3-Phenyl-pyrido(3,4-e)(1,2,4)triazine Chemical and Physical Properties
Names and Identifiers
-
- 3-phenylpyrido[3,4-e][1,2,4]triazine
- 3-Phenyl-pyrido(3,4-e)(1,2,4)triazine
- 3-Phenyl-pyrido[3,4-e][1,2,4]triazine
- CHEMBL84019
- DTXSID40193824
- DTXCID80116315
- 40848-48-4
-
- Inchi: InChI=1S/C12H8N4/c1-2-4-9(5-3-1)12-14-11-8-13-7-6-10(11)15-16-12/h1-8H
- InChI Key: SNAMXDPWMHPIQG-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 208.074896272Da
- Monoisotopic Mass: 208.074896272Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 51.6Ų
3-Phenyl-pyrido(3,4-e)(1,2,4)triazine Related Literature
-
1. Calcium sulfate hemihydrate whisker reinforced polyvinyl alcohol with improved shape memory effect†Wenpeng Zhao,Chuanhui Gao,Hongfei Sang,Jun Xu,Chuanxing Wang,Yumin Wu RSC Adv., 2016,6, 52982-52986
-
Michael R. Norris,Brandi M. Cossairt J. Mater. Chem. A, 2015,3, 14585-14591
-
Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
-
B. Franke,J. S. Mylne,K. J. Rosengren Nat. Prod. Rep., 2018,35, 137-146
40848-48-4 (3-Phenyl-pyrido(3,4-e)(1,2,4)triazine) Related Products
- 1171838-90-6(3-(2-methoxy-5-methylphenyl)-1-(4-{[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]amino}phenyl)urea)
- 1261580-82-8(2-Bromo-4'-fluoro-2'-(trifluoromethyl)propiophenone)
- 2640843-87-2(N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(methylsulfanyl)benzamide)
- 14944-34-4(Taiwanin C)
- 1805008-09-6(Ethyl 3-(difluoromethyl)-2,6-dihydroxypyridine-5-acetate)
- 1806295-13-5(2,6-Dibromo-3-fluorobenzyl bromide)
- 1796948-88-3(2-Fluoro-5-[[[1-(tetrahydro-2H-pyran-4-yl)-1H-pyrazol-4-yl]amino]sulfonyl]benzoic acid)
- 2138562-21-5(5-(iodomethyl)-4,4-dimethylpyrrolidin-2-one)
- 1234885-27-8(3-methyl-6-((2-methylcyclohexyl)amino)pyrimidine-2,4(1H,3H)-dione)
- 2309468-88-8(2-({1-[(Benzyloxy)carbonyl]-4-(5-bromopyridin-2-yl)azepan-4-yl}oxy)acetic acid)
Recommended suppliers
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
CN Supplier
Bulk

Hubei Changfu Chemical Co., Ltd.
Gold Member
CN Supplier
Bulk

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent

Hubei Henglvyuan Technology Co., Ltd
Gold Member
CN Supplier
Bulk